3-[4-(1,3-benzodioxol-5-yl)-2-oxo-3-butenyl]-1-benzyl-3-hydroxy-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C26H21NO5
• Molecular Weight: 427.4 g/mol
• IUPAC Name: 3-[(E)-4-(1,3-benzodioxol-5-yl)-2-oxobut-3-enyl]-1-benzyl-3-hydroxyindol-2-one
• InChI: InChI=1S/C26H21NO5/c28-20(12-10-18-11-13-23-24(14-18)32-17-31-23)15-26(30)21-8-4-5-9-22(21)27(25(26)29)16-19-6-2-1-3-7-19/h1-14,30H,15-17H2/b12-10+
• InChI Key: AAJMWIHPPOHERT-ZRDIBKRKSA-N
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)/C=C/C(=O)CC3(C4=CC=CC=C4N(C3=O)CC5=CC=CC=C5)O
• SMILES: C1OC2=C(O1)C=C(C=C2)C=CC(=O)CC3(C4=CC=CC=C4N(C3=O)CC5=CC=CC=C5)O

Description

3-[4-(1,3-benzodioxol-5-yl)-2-oxo-3-butenyl]-1-benzyl-3-hydroxy-1,3-dihydro-2H-indol-2-one is a synthetic compound that has gained attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

The mechanism of action of 3-[4-(1,3-benzodioxol-5-yl)-2-oxo-3-butenyl]-1-benzyl-3-hydroxy-1,3-dihydro-2H-indol-2-one involves the inhibition of various enzymes and signaling pathways. It has been shown to inhibit the activity of the enzyme topoisomerase, which is involved in DNA replication and transcription. It also inhibits the activity of the NF-κB signaling pathway, which is involved in inflammation and cancer.
Biochemical and Physiological Effects:
3-[4-(1,3-benzodioxol-5-yl)-2-oxo-3-butenyl]-1-benzyl-3-hydroxy-1,3-dihydro-2H-indol-2-one has been shown to have various biochemical and physiological effects. It can induce apoptosis in cancer cells, reduce inflammation in the brain, and protect neurons from oxidative stress. It has also been shown to have antioxidant properties and can scavenge free radicals.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[4-(1,3-benzodioxol-5-yl)-2-oxo-3-butenyl]-1-benzyl-3-hydroxy-1,3-dihydro-2H-indol-2-one in lab experiments include its potential anti-cancer and neuroprotective properties, as well as its ability to inhibit various enzymes and signaling pathways. However, its limitations include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

For the research on 3-[4-(1,3-benzodioxol-5-yl)-2-oxo-3-butenyl]-1-benzyl-3-hydroxy-1,3-dihydro-2H-indol-2-one include further studies on its safety and efficacy, as well as its potential applications in other areas of scientific research. This compound has the potential to be used in the development of new anti-cancer drugs and neuroprotective agents. Further studies are also needed to determine its mechanism of action and to optimize its synthesis method.

Synthesis Methods

The synthesis of 3-[4-(1,3-benzodioxol-5-yl)-2-oxo-3-butenyl]-1-benzyl-3-hydroxy-1,3-dihydro-2H-indol-2-one involves several steps. The first step is the condensation of 2-nitrobenzaldehyde and malonic acid in the presence of acetic anhydride to form 2-nitrobenzylidene malonic acid. The second step involves the reduction of the nitro group to an amine group using sodium dithionite. The third step is the reaction of the resulting amine with 1,3-benzodioxole-5-carboxaldehyde in the presence of acetic acid to form the intermediate compound. The final step is the cyclization of the intermediate compound in the presence of acetic anhydride and sulfuric acid to form the desired compound.

Scientific Research Applications

3-[4-(1,3-benzodioxol-5-yl)-2-oxo-3-butenyl]-1-benzyl-3-hydroxy-1,3-dihydro-2H-indol-2-one has potential applications in various areas of scientific research, including cancer research, neurodegenerative diseases, and inflammation. Studies have shown that this compound has anti-cancer properties and can induce apoptosis in cancer cells. It has also been shown to have neuroprotective effects and can reduce inflammation in the brain.